Cas no 121108-83-6 (Cyclopentaneheptanenitrile,1-hydroxy-)

Cyclopentaneheptanenitrile,1-hydroxy- structure
121108-83-6 structure
Product Name:Cyclopentaneheptanenitrile,1-hydroxy-
CAS No:121108-83-6
MF:C12H21NO
MW:195.301243543625
CID:133280
PubChem ID:14225376
Update Time:2025-04-19

Cyclopentaneheptanenitrile,1-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentaneheptanenitrile,1-hydroxy-
    • Cyclopentaneheptanenitrile, 1-hydroxy- (9CI)
    • 121108-83-6
    • 7-(1-hydroxy-cyclopentyl)-heptanenitrile
    • 7-(1-hydroxycyclopentyl)heptanenitrile
    • Inchi: 1S/C12H21NO/c13-11-7-3-1-2-4-8-12(14)9-5-6-10-12/h14H,1-10H2
    • InChI Key: DMBOEQKDRYKKKZ-UHFFFAOYSA-N
    • SMILES: OC1(CCCCCCC#N)CCCC1

Computed Properties

  • Exact Mass: 195.16243
  • Monoisotopic Mass: 195.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02
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